![molecular formula C7H16Cl2N2O2 B6608924 (2R)-1,4-dimethylpiperazine-2-carboxylic acid dihydrochloride CAS No. 2866254-45-5](/img/structure/B6608924.png)
(2R)-1,4-dimethylpiperazine-2-carboxylic acid dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-1,4-dimethylpiperazine-2-carboxylic acid dihydrochloride (DMP-2-Cl) is an organic compound belonging to the piperazine family of compounds. It is a white crystalline solid with a melting point of 91-93°C. DMP-2-Cl is an important building block for the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of chiral compounds and as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of (2R)-1,4-dimethylpiperazine-2-carboxylic acid dihydrochloride is not well understood. However, it is thought to act as a proton donor, donating a proton to the substrate molecule. This protonation of the substrate molecule is thought to be responsible for the catalytic activity of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is thought to act as a proton donor, donating a proton to the substrate molecule. This protonation of the substrate molecule is thought to be responsible for the catalytic activity of this compound.
Advantages and Limitations for Lab Experiments
The major advantage of using (2R)-1,4-dimethylpiperazine-2-carboxylic acid dihydrochloride in laboratory experiments is its ability to act as a catalyst in organic synthesis. It is also relatively easy to synthesize and can be used in a variety of reaction conditions. However, one limitation of using this compound is its relatively low solubility in water, which can limit its use in aqueous reactions.
Future Directions
The future directions for (2R)-1,4-dimethylpiperazine-2-carboxylic acid dihydrochloride are numerous. One potential direction is the development of new synthetic methods for the production of this compound. Additionally, further research into the mechanism of action of this compound could lead to the development of new applications for this compound in the synthesis of chiral compounds and peptides. Finally, further research into the biochemical and physiological effects of this compound could lead to the development of new pharmaceuticals or agrochemicals.
Synthesis Methods
The most common method of synthesizing (2R)-1,4-dimethylpiperazine-2-carboxylic acid dihydrochloride is via the reaction of 1,4-dimethylpiperazine (DMP) with chloroacetic acid. The reaction is carried out in aqueous solution at a temperature of 80°C. The reaction yields a white crystalline solid with a melting point of 91-93°C. The reaction is typically carried out in aqueous solution with a molar ratio of 1:1 for DMP and chloroacetic acid.
Scientific Research Applications
(2R)-1,4-dimethylpiperazine-2-carboxylic acid dihydrochloride has a variety of applications in scientific research. It is used as a chiral building block for the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of chiral compounds and as a catalyst in organic synthesis. Additionally, this compound has been used in the synthesis of a variety of peptides and peptidomimetics, as well as in the synthesis of a variety of heterocyclic compounds.
Properties
IUPAC Name |
(2R)-1,4-dimethylpiperazine-2-carboxylic acid;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O2.2ClH/c1-8-3-4-9(2)6(5-8)7(10)11;;/h6H,3-5H2,1-2H3,(H,10,11);2*1H/t6-;;/m1../s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPJQXMOMHHDOSZ-QYCVXMPOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C(C1)C(=O)O)C.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN([C@H](C1)C(=O)O)C.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.12 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.